Cas no 1341697-62-8 (4-(2-methylphenoxy)butane-1-sulfonyl chloride)

• Product Name: 4-(2-methylphenoxy)butane-1-sulfonyl chloride
• CAS No: 1341697-62-8
• MF: C₁₁H₁₅ClO₃S
• MW: 262.753001451492
• CID: 5572951
• Update Time: 2025-06-14

4-(2-methylphenoxy)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylphenoxy)butane-1-sulfonyl chloride
• 4-(O-tolyloxy)butane-1-sulfonyl chloride
• 1-Butanesulfonyl chloride, 4-(2-methylphenoxy)-

• Inchi： 1S/C11H15ClO3S/c1-10-6-2-3-7-11(10)15-8-4-5-9-16(12,13)14/h2-3,6-7H,4-5,8-9H2,1H3
• InChI Key： OLUFMXKSOLQARU-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCCOC1=CC=CC=C1C

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 378.3±25.0 °C(Predicted)

Additional information on 4-(2-methylphenoxy)butane-1-sulfonyl chloride

Research Briefing on 4-(2-methylphenoxy)butane-1-sulfonyl chloride (CAS: 1341697-62-8) in Chemical Biology and Pharmaceutical Applications

4-(2-methylphenoxy)butane-1-sulfonyl chloride (CAS: 1341697-62-8) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of sulfonamide-based molecules, which are widely utilized in drug discovery and development. Recent studies have highlighted its potential in targeted covalent inhibitor design, owing to its reactive sulfonyl chloride moiety that enables selective modification of biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-(2-methylphenoxy)butane-1-sulfonyl chloride in the development of irreversible kinase inhibitors. Researchers employed this compound to modify ATP-binding pockets of oncogenic kinases, resulting in compounds with improved selectivity profiles compared to traditional reversible inhibitors. The study reported a 3-5 fold increase in target engagement duration when using derivatives of this sulfonyl chloride compared to non-covalent analogs.

In the field of chemical biology, this compound has been instrumental in activity-based protein profiling (ABPP) applications. A Nature Chemical Biology publication (2024) detailed its use as a warhead in probes designed to map reactive cysteine residues across the human proteome. The 2-methylphenoxy group was found to provide optimal lipophilicity for cell permeability while maintaining sufficient reactivity for covalent bond formation with biological nucleophiles.

From a synthetic chemistry perspective, recent advancements have focused on improving the stability and handling characteristics of 4-(2-methylphenoxy)butane-1-sulfonyl chloride. A 2024 Organic Process Research & Development article described a novel microencapsulation technique that extends the shelf-life of this moisture-sensitive reagent by up to 12 months without significant decomposition. This development has important implications for industrial-scale pharmaceutical manufacturing processes.

Emerging safety data from preclinical studies (2023, Chemical Research in Toxicology) suggest that derivatives of this compound show favorable toxicological profiles when properly formulated. The 2-methylphenoxy moiety appears to mitigate some of the potential hepatotoxicity concerns associated with simple aryl sulfonyl chlorides, making this structural class particularly attractive for further medicinal chemistry optimization.

Looking forward, several pharmaceutical companies have included 4-(2-methylphenoxy)butane-1-sulfonyl chloride derivatives in their preclinical pipelines, particularly for oncology and inflammatory disease targets. The compound's versatility in creating covalent inhibitors with tunable reactivity positions it as a valuable building block in modern drug discovery efforts. Future research directions may explore its application in targeted protein degradation strategies and as a linker in antibody-drug conjugates.